2-[5-(hydroxymethyl)-2-({2-[(2-methoxyphenyl)amino]-2-oxoethyl}thio)-1H-imidazol-1-yl]-N-methylacetamide

• IUPAC Name: 2-[5-(hydroxymethyl)-2-[2-(2-methoxyanilino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-methylacetamide
• InChI: InChI=1S/C16H20N4O4S/c1-17-14(22)8-20-11(9-21)7-18-16(20)25-10-15(23)19-12-5-3-4-6-13(12)24-2/h3-7,21H,8-10H2,1-2H3,(H,17,22)(H,19,23)
• InChI Key: AMZJGXGCMXWZBN-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN1C(=CN=C1SCC(=O)NC2=CC=CC=C2OC)CO
• Molecular Formula: C16H20N4O4S
• Molecular Weight: 364.4 g/mol

Description

2-[5-(hydroxymethyl)-2-({2-[(2-methoxyphenyl)amino]-2-oxoethyl}thio)-1H-imidazol-1-yl]-N-methylacetamide is a useful research compound. Its molecular formula is C16H20N4O4S and its molecular weight is 364.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Reagent for Attaching Sugars to Proteins

The compound 2-imino-2-methoxyethyl 1-thioglycosides (IME-thioglycosides), which is structurally related to the queried chemical, is used as a reagent for attaching sugars to proteins. This application is significant in biochemistry for modifying proteins with sugars, a process that can affect the protein's stability, activity, and localization. The IME-thioglycosides have shown efficacy in reacting with simple amines, amino acids, and proteins while retaining the proteins' activities (Lee, Stowell, & Krantz, 1976).

Synthesis of Heterocyclic Compounds

Another relevant application involves the synthesis of heterocyclic compounds like thiazolo[5,4-c]pyridines, imidazo[4,5-c]pyridines, and oxazolo[4,5-c]pyridines. These compounds are valuable in medicinal chemistry for creating novel therapeutic agents. The research demonstrated novel synthetic routes for these heterocycles, highlighting the versatility of related compounds in synthesizing diverse pharmacologically interesting structures (Katner & Brown, 1990).

PET Tracers for Imaging

In the field of medical imaging, similar compounds have been utilized in the synthesis of carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives. These derivatives are potential positron emission tomography (PET) tracers for imaging nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1). This application is significant in non-invasive imaging techniques used in medical diagnostics, particularly in neurology and oncology (Gao, Wang, & Zheng, 2016).

Computational and Pharmacological Evaluations

In computational and pharmacological research, related compounds have been evaluated for their potential in toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. This demonstrates the compound's utility in drug discovery and development processes, especially in identifying new therapeutic agents (Faheem, 2018).